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Compound of Interest

Compound Name: 3-Isopropoxypropylamine

CAS No.: 2906-12-9

Cat. No.: B147148

Get Quote

This guide provides immediate, essential safety and logistical information for handling 3-
Isopropoxypropylamine in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Chemical Profile and Hazards:

3-Isopropoxypropylamine (CAS No. 2906-12-9) is a flammable liquid and vapor that can

cause severe skin burns and eye damage.[1] It is crucial to handle this chemical with

appropriate safety measures to prevent exposure and accidents.

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b147148#bc-rfq
https://www.benchchem.com/product/b147148/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-isopropoxypropylamine
https://www.benchchem.com/product/b147148/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-isopropoxypropylamine
https://www.benchchem.com/product/b147148/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-isopropoxypropylamine
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C6H15NO

Molecular Weight 117.19 g/mol [2]

Appearance Colorless to light yellow liquid[2]

Odor Ammonia-like[2]

Boiling Point 145 - 148 °C[2]

Melting Point -80 °C[2]

Flash Point 39 °C (102.2 °F) - closed cup[3]

Density 0.83 g/cm³ at 20 °C[2]

Solubility in Water Miscible[2][4]

Vapor Pressure 1.33 kPa at 39.2 °C[2]

Hazard Classifications
Classification Category

Flammable liquids Category 3[1]

Skin Corrosion/Irritation Category 1B[1]

Serious Eye Damage/Eye Irritation Category 1[1]

Aquatic Chronic Category 3

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 3-Isopropoxypropylamine.
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Protection Type Specification Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Faceshields are also

recommended.[3]

To prevent severe eye damage

from splashes or vapors.[1]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] In the event

of substantial spatter, wear

liquid-tight protective clothing

(type 3). For risk of splashing,

wear protective clothing

against chemical risks (type 6).

An apron and boots are also

recommended.

To prevent severe skin burns

from direct contact.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

A type ABEK (EN14387)

respirator filter is

recommended.[3]

To protect against inhalation of

harmful vapors.

Operational Plan: Handling and Storage
Handling Procedures:
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Ventilation: Always use this chemical in a well-ventilated area.[5] Ensure that eyewash

stations and safety showers are close to the workstation location.[5]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[1][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][5]

Tools: Use only non-sparking tools.[1][5]

Static Discharge: Take precautionary measures against static discharges.[1][5]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[5] Do not

eat, drink, or smoke in areas where the chemical is used.

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or

mists.[1]

Contaminated Clothing: Remove and wash contaminated clothing and gloves before re-use.

[1]

Storage Procedures:

Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

Location: Store in a flammables area, away from heat, sparks, and open flames.[2][5]

Incompatible Materials: Store separately from oxidizing agents, acids, and foodstuffs.[2]

Temperature: Keep cool.[5]

Disposal Plan
Waste from 3-Isopropoxypropylamine is classified as hazardous.[5]

Approved Facility: Dispose of contents and container to an approved waste disposal plant.[1]

[5]

Regulations: Disposal must be in accordance with local, state, and federal regulations.[5]
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Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and

can be dangerous. Keep empty containers away from heat and sources of ignition.[5]

Environmental Protection: Do not empty into drains or flush to sewer.[5] Large amounts will

affect pH and may harm aquatic organisms.[5]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[1][5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Wash off

immediately with soap and plenty of water. Get

medical attention.[1][5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Immediate medical attention

is required.[1][5]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[1][5]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5] Water mist may be used to cool closed containers.[5]

Hazards: Flammable liquid.[1] Containers may explode when heated.[5] Vapors may form

explosive mixtures with air and travel to a source of ignition and flash back.[5]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][5]
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Spill Response Workflow
Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Minor vs. Major)

Minor Spill

Minor

Major Spill

Major

Don Appropriate PPE:
- Chemical Goggles/Faceshield

- Chemical Resistant Gloves
- Protective Clothing

- Respirator (if needed)

Activate Emergency Response Plan
Contact EHS

Contain Spill with
Non-Combustible Absorbent

(e.g., sand, earth)

Neutralize with an
Acidic Decontaminant

Collect Residue with
Non-Sparking Tools into

Suitable, Labeled Container

Decontaminate Spill Area
with Detergent and Water

Dispose of Waste as
Hazardous Material

Spill Secured

Click to download full resolution via product page
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Caption: Workflow for handling a 3-Isopropoxypropylamine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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